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Compound of Interest

Compound Name: Irbesartan-d6

Cat. No.: B12392479 Get Quote

Irbesartan is a potent, orally active, and selective angiotensin II receptor antagonist, specifically

targeting the AT1 subtype.[1][2] Its primary therapeutic use is in the management of

hypertension.[1][2] By blocking the binding of angiotensin II to its receptor, Irbesartan prevents

vasoconstriction and the release of aldosterone, thereby lowering blood pressure.[3] The

chemical structure of Irbesartan is 2-butyl-3-[[4-[2-(2H-1,2,3,4-tetrazol-5-

yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one.[2]

In the realm of pharmaceutical research and development, particularly in pharmacokinetics and

bioanalytical studies, the use of stable isotope-labeled internal standards is paramount for

achieving accurate and precise quantification of drug molecules in biological matrices.

Irbesartan-d6 is the deuterium-labeled analog of Irbesartan.[4] The incorporation of six

deuterium atoms into the Irbesartan molecule results in a compound that is chemically identical

to the parent drug but has a higher molecular weight. This mass difference allows it to be

distinguished from the unlabeled Irbesartan by a mass spectrometer, while its similar

physicochemical properties ensure it behaves almost identically during sample preparation and

chromatographic separation. This makes Irbesartan-d6 an ideal internal standard for the

quantitative analysis of Irbesartan in complex biological samples such as plasma.[4]

Core Application: Internal Standard in Quantitative
Bioanalysis
The principal application of Irbesartan-d6 in research is as an internal standard (IS) in

bioanalytical methods, most commonly liquid chromatography-tandem mass spectrometry (LC-
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MS/MS).[4][5] The use of a stable isotope-labeled internal standard like Irbesartan-d6 is

considered the gold standard for quantitative bioanalysis due to its ability to compensate for

variability at multiple stages of the analytical process, including sample extraction,

chromatographic injection, and ionization in the mass spectrometer.

The fundamental principle relies on adding a known amount of Irbesartan-d6 to all samples,

including calibration standards, quality control samples, and the unknown study samples, at the

beginning of the sample preparation process. The analyte (Irbesartan) and the internal

standard (Irbesartan-d6) are then extracted and analyzed together. The ratio of the mass

spectrometric response of the analyte to that of the internal standard is used for quantification.

This ratiometric approach corrects for potential sample loss during extraction and any

fluctuations in instrument response, leading to high precision and accuracy.

Logical Relationship: Principle of Stable Isotope Dilution
Analysis
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Analytical Process

Data Analysis

Analyte
(Irbesartan, unknown amount)

Sample Preparation
(Extraction, etc.)

IS
(Irbesartan-d6, known amount)

Spike

LC-MS/MS Analysis

Calculate Peak Area Ratio
(Analyte / IS)

Quantify Analyte
(from Calibration Curve)
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1. Biological Sample
Collection (e.g., Plasma)

2. Sample Aliquoting &
Spiking with Irbesartan-d6

3. Sample Preparation
(e.g., LLE, Protein Precipitation)

4. Evaporation &
Reconstitution

5. LC-MS/MS Analysis

6. Data Processing
(Peak Integration)

7. Quantification
(Ratio vs. Calibration Curve)

8. Pharmacokinetic
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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